Cas no 2551114-63-5 (methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride)

• Product Name: methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride
• CAS No: 2551114-63-5
• MF: C₉H₁₉ClN₂O₃
• MW: 238.711761713028
• MDL: MFCD32874448
• CID: 5657831
• PubChem ID: 155822137
• Update Time: 2025-10-24

methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27185100
• Methyl 2-[methyl-[4-(methylamino)butanoyl]amino]acetate;hydrochloride
• methyl 2-[N-methyl-4-(methylamino)butanamido]acetate hydrochloride
• 2551114-63-5
• methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride

• MDL： MFCD32874448
• Inchi： 1S/C9H18N2O3.ClH/c1-10-6-4-5-8(12)11(2)7-9(13)14-3;/h10H,4-7H2,1-3H3;1H
• InChI Key： DOAYJFCYPAIHRX-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCCNC)N(C)CC(=O)OC

Computed Properties

• Exact Mass: 238.1084202g/mol
• Monoisotopic Mass: 238.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride

Methyl 2-N-methyl-4-(methylamino)butanamidoacetate Hydrochloride (CAS No. 2551114-63-5): A Comprehensive Overview

Methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride (CAS No. 2551114-63-5) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to in scientific literature for its unique structural properties, has garnered attention due to its potential applications in drug development and molecular studies. Researchers are particularly interested in its role as an intermediate in synthesizing more complex molecules, making it a valuable asset in modern chemistry.

The chemical structure of methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride features a combination of ester and amide functional groups, which contribute to its reactivity and versatility. The presence of the methylamino group enhances its solubility in polar solvents, a critical factor for laboratory applications. Its hydrochloride salt form further improves stability, ensuring consistent performance in various experimental conditions. These properties make it a preferred choice for researchers working on peptide synthesis and other advanced chemical processes.

In recent years, the demand for methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride has increased, driven by its potential role in developing novel therapeutics. With the rise of personalized medicine and targeted drug delivery systems, compounds like this are being explored for their ability to modify biological activity. For instance, its structural motifs are being studied for their compatibility with enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine.

From a commercial perspective, CAS No. 2551114-63-5 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound's purity and consistency are critical, as even minor impurities can affect research outcomes. Suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with industry standards. This level of quality control is essential for laboratories requiring high-precision reagents.

One of the most frequently asked questions about methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride revolves around its storage and handling. While the compound is not classified as hazardous under standard regulations, proper storage in a cool, dry environment is recommended to maintain its integrity. Researchers also inquire about its solubility profile, which is well-documented in scientific databases, making it easier to plan experiments.

The future of methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride looks promising, particularly in the context of green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's potential for use in catalytic reactions and biodegradable formulations is being investigated. Such applications could further elevate its status in both academic and industrial settings.

In summary, methyl 2-N-methyl-4-(methylamino)butanamidoacetate hydrochloride (CAS No. 2551114-63-5) is a compound of growing importance in chemical research. Its unique properties, combined with its applicability in cutting-edge pharmaceutical studies, make it a subject of ongoing interest. As research continues to uncover new uses for this molecule, its role in advancing science and technology is likely to expand, solidifying its place in the toolkit of modern chemists.